Cas no 1206994-16-2 (7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

7-(3,4-Diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a diethoxyphenyl moiety and a phenoxyethyl side chain, which may enhance binding affinity and selectivity toward biological targets. The thienopyrimidinone core is known for its versatility in drug discovery, particularly in kinase inhibition and enzyme modulation. This compound's synthetic accessibility and functional group diversity make it a valuable intermediate for developing novel therapeutic agents. Its physicochemical properties, such as moderate lipophilicity and stability, further support its utility in preclinical studies. Research efforts continue to explore its pharmacological profile and potential as a lead compound.
7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one structure
1206994-16-2 structure
Product Name:7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
CAS No:1206994-16-2
MF:C24H24N2O4S
MW:436.523365020752
CID:5391569
Update Time:2025-05-23

7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)thieno[3,2-d]pyrimidin-4-one
    • 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • Inchi: 1S/C24H24N2O4S/c1-3-28-20-11-10-17(14-21(20)29-4-2)19-15-31-23-22(19)25-16-26(24(23)27)12-13-30-18-8-6-5-7-9-18/h5-11,14-16H,3-4,12-13H2,1-2H3
    • InChI Key: YKYFMULNVNFQGE-UHFFFAOYSA-N
    • SMILES: C1N(CCOC2=CC=CC=C2)C(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N=1

7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

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Additional information on 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206994-16-2)

The compound 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS No. 1206994-16-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a thieno[3,2-d]pyrimidin-4-one core with 3,4-diethoxyphenyl and phenoxyethyl substituents, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in precision medicine and diagnostic tools.

In recent years, the demand for small-molecule therapeutics and functional materials has surged, driven by advancements in AI-driven drug discovery and sustainable chemistry. This compound's multi-functional scaffold allows for modular modifications, addressing key challenges in structure-activity relationship (SAR) studies. Its electron-rich aromatic system also positions it as a potential component in organic light-emitting diodes (OLEDs), a hot topic in renewable energy forums. Users frequently search for terms like "thienopyrimidine derivatives" and "diethoxyphenyl applications," reflecting broader interest in its versatility.

Synthetic routes to CAS 1206994-16-2 often involve Pd-catalyzed cross-coupling or microwave-assisted cyclization, methods popularized for their efficiency in green chemistry initiatives. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its high purity, a critical factor for reproducibility in academic and industrial settings. Discussions on platforms like ResearchGate often highlight its low cytotoxicity and bioavailability, making it a safer alternative in early-stage drug trials compared to traditional candidates.

Beyond biomedical applications, this compound's photophysical properties are under exploration for bioimaging and sensor development. Its extended π-conjugation enables tunable absorption/emission spectra, a feature leveraged in molecular probe design. Queries such as "how to synthesize thienopyrimidinones" or "phenoxyethyl derivatives in drug delivery" dominate search engines, indicating robust engagement from synthetic chemists and pharmacologists alike.

Regulatory and safety profiles of 7-(3,4-diethoxyphenyl)-3-(2-phenoxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one adhere to global standards, with no reported hazards under normal handling conditions. Its stability in DMSO and aqueous buffers facilitates in vitro assays, a practical advantage noted in peer-reviewed journals. As the scientific community prioritizes fragment-based drug design and covalent inhibitors, this molecule's scaffold diversity offers a template for innovation.

In conclusion, CAS 1206994-16-2 exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and computational modeling aligns with modern research paradigms, while its structural novelty continues to inspire patents and publications. For laboratories focusing on targeted therapy or optoelectronic materials, this compound represents a compelling avenue for exploration.

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